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Introduction

BW 755C, with the chemical name 3-amino-1-[3-(trifluoromethyl)phenyl]-4,5-dihydropyrazol, is
a well-characterized dual inhibitor of the cyclooxygenase (COX) and 5-lipoxygenase (5-LO)
pathways.[1] This inhibitory action on both key enzymatic pathways of the arachidonic acid
cascade makes BW 755C a valuable tool for investigating inflammation, pain, and other

physiological and pathological processes. These application notes provide a detailed protocol

for the proper dissolution and use of BW 755C in in vitro cell culture experiments.

Chemical Properties

A summary of the key chemical properties of BW 755C is provided in the table below.

Property Value
Molecular Formula C1oH10F3N3
Molecular Weight 229.2 g/mol
CAS Number 66000-40-6
Appearance Crystalline solid
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Solubility Data

The solubility of BW 755C in various solvents is crucial for the preparation of stock and working
solutions for cell culture applications. The following table summarizes known solubility data.[1]

Solvent Solubility
Dimethyl sulfoxide (DMSO) 30 mg/mL
Dimethylformamide (DMF) 25 mg/mL
Ethanol 30 mg/mL
Ethanol:PBS (pH 7.2) (1:1) 0.5 mg/mL

Signaling Pathway of BW 755C Action

BW 755C exerts its effects by inhibiting both COX and 5-LO enzymes, which are critical for the
conversion of arachidonic acid into prostaglandins and leukotrienes, respectively. These
eicosanoids are potent lipid mediators involved in inflammation and various other cellular
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processes.

(Cyclooxygenase (COX-1 & COX-ZD 5-Lipoxygenase (5-LOD

Prostaglandins Leukotrienes

Inflammation & Other Cellular Responses

Click to download full resolution via product page

© 2025 BenchChem. All rights reserved. 2/7 Tech Support


https://www.benchchem.com/product/b159224?utm_src=pdf-body
https://pubmed.ncbi.nlm.nih.gov/33200817/
https://www.benchchem.com/product/b159224?utm_src=pdf-body
https://www.benchchem.com/product/b159224?utm_src=pdf-body
https://www.benchchem.com/product/b159224?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b159224?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Methodological & Application

Check Availability & Pricing

Caption: Mechanism of action of BW 755C.

Experimental Protocols
Preparation of a 10 mM Stock Solution in DMSO

Materials:

BW 755C powder

Anhydrous, sterile dimethyl sulfoxide (DMSO)

Sterile, conical-bottom microcentrifuge tubes or vials

Calibrated micropipettes and sterile tips

Protocol:

Equilibrate: Allow the vial of BW 755C powder to come to room temperature before opening
to prevent condensation of moisture.

o Weighing: Accurately weigh a desired amount of BW 755C powder. For example, to prepare
1 mL of a 10 mM stock solution, weigh out 2.292 mg of BW 755C (Molecular Weight = 229.2
g/mol ).

» Dissolution: Add the appropriate volume of sterile DMSO to the vial containing the BW 755C
powder. For the example above, add 1 mL of DMSO.

e Mixing: Vortex the solution thoroughly until the powder is completely dissolved. Gentle
warming in a 37°C water bath can be used to aid dissolution if necessary.

 Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes to avoid repeated freeze-thaw cycles. Store the aliquots at -20°C or
-80°C for long-term stability.

Preparation of Working Solutions in Cell Culture Medium

Important Considerations:
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Final DMSO Concentration: The final concentration of DMSO in the cell culture medium
should be kept as low as possible to avoid cytotoxicity. A final concentration of 0.5% (v/v) is
generally tolerated by most cell lines, but it is highly recommended to keep it at or below
0.1% (v/v).

Vehicle Control: Always include a vehicle control in your experiments. This consists of
treating cells with the same final concentration of DMSO as the highest concentration of BW
755C used.

Stability in Media: The stability of BW 755C in aqueous cell culture media at 37°C for
extended periods has not been extensively reported. It is recommended to prepare fresh
working solutions immediately before each experiment. For long-term experiments, consider
replacing the medium with a freshly prepared solution at regular intervals.

Protocol:

Thaw Stock Solution: Thaw an aliquot of the 10 mM BW 755C stock solution at room
temperature.

Pre-warm Medium: Pre-warm the appropriate complete cell culture medium to 37°C.

Dilution: Serially dilute the 10 mM stock solution in pre-warmed complete cell culture medium
to achieve the desired final concentrations. For example, to prepare a 10 uM working
solution from a 10 mM stock, you can perform a 1:1000 dilution (e.g., add 1 pL of the 10 mM
stock to 999 pL of cell culture medium). This will result in a final DMSO concentration of
0.1%.

Mixing: Mix the working solution gently but thoroughly by pipetting or inverting the tube.

Application to Cells: Remove the existing medium from the cell culture plates and replace it
with the prepared working solutions of BW 755C or the vehicle control.

Recommended Working Concentrations

The optimal working concentration of BW 755C will vary depending on the cell type,

experimental endpoint, and duration of treatment. Based on its known ICso values for target

enzymes, a starting concentration range of 1 to 10 uM is recommended for most cell-based
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assays.[1] It is crucial to perform a dose-response experiment to determine the optimal
concentration for your specific experimental setup.

Experimental Workflow

The following diagram illustrates a typical workflow for a cell-based experiment using BW
755C.
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Caption: General experimental workflow for using BW 755C.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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